Cas no 2580183-27-1 (1-(tert-butoxy)carbonyl-3,6-dimethylpiperidine-2-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3,6-dimethylpiperidine-2-carboxylic acid
• CAS No: 2580183-27-1
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5658530
• PubChem ID: 165894932
• Update Time: 2025-10-22

1-(tert-butoxy)carbonyl-3,6-dimethylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(tert-butoxy)carbonyl]-3,6-dimethylpiperidine-2-carboxylic acid
• EN300-27726147
• 2580183-27-1
• 1-(tert-butoxy)carbonyl-3,6-dimethylpiperidine-2-carboxylic acid

• Inchi： 1S/C13H23NO4/c1-8-6-7-9(2)14(10(8)11(15)16)12(17)18-13(3,4)5/h8-10H,6-7H2,1-5H3,(H,15,16)
• InChI Key： BXXDUWSNTSEXOV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(C)CCC(C)C1C(=O)O)=O

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(tert-butoxy)carbonyl-3,6-dimethylpiperidine-2-carboxylic acid

Compound CAS No 2580183-27-1: 1-(tert-butoxy)carbonyl-3,6-dimethylpiperidine-2-carboxylic Acid

The compound with CAS No 2580183-27-1, known as 1-(tert-butoxy)carbonyl-3,6-dimethylpiperidine-2-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science.

The molecular structure of 1-(tert-butoxy)carbonyl-3,6-dimethylpiperidine-2-carboxylic acid consists of a piperidine ring substituted with specific groups that contribute to its chemical reactivity and biological activity. The presence of the tert-butoxy carbonyl group at position 1 and methyl groups at positions 3 and 6 introduces steric hindrance and electronic effects, which are crucial for its functional properties.

Recent studies have highlighted the role of this compound in various chemical reactions, particularly in peptide synthesis and as a protecting group in organic synthesis. Its ability to act as a versatile building block has made it valuable in the construction of complex molecules with potential therapeutic applications.

In terms of synthesis, researchers have developed efficient methods to prepare 1-(tert-butoxy)carbonyl-3,6-dimethylpiperidine-2-carboxylic acid. These methods often involve multi-step processes that include ring formation, substitution reactions, and protection/deprotection strategies. The optimization of these synthetic routes has significantly improved the yield and purity of the compound.

The application of this compound extends beyond organic synthesis. It has been explored in the development of novel materials, such as polymers and catalysts, where its structural rigidity and functional groups provide unique properties. Additionally, its role in medicinal chemistry has been underscored by recent research into its potential as a lead compound for drug discovery.

From an analytical perspective, the characterization of this compound involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure and conformational preferences, which are essential for understanding its reactivity and biological interactions.

In conclusion, the compound with CAS No 2580183-27-1, or 1-(tert-butoxy)carbonyl-3,6-dimethylpiperidine-2-carboxylic acid, represents a promising molecule with diverse applications across multiple disciplines. Its continued exploration will undoubtedly contribute to advancements in both academic research and industrial applications.